Cas no 1708223-11-3 (2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid)

• Product Name: 2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid
• CAS No: 1708223-11-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD25344010
• CID: 5580372
• PubChem ID: 112625913
• Update Time: 2025-05-21

2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(1-hydroxyethyl)-1-pyrrolidinyl]-
• 2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid

• MDL： MFCD25344010
• Inchi： 1S/C13H17NO3/c1-9(15)10-6-7-14(8-10)12-5-3-2-4-11(12)13(16)17/h2-5,9-10,15H,6-8H2,1H3,(H,16,17)
• InChI Key： GDRKIJIAKPUTHU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1N1CCC(C(O)C)C1

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 420.1±20.0 °C(Predicted)
• pka: 2.79±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid

2-[3-(1-Hydroxyethyl)Pyrrolidin-1-yl]Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1708223-11-3, commonly referred to as 2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This benzoic acid derivative is characterized by its pyrrolidine ring substituted with a hydroxyethyl group, which imparts distinctive reactivity and functionality. Recent studies have highlighted its role in various fields, including pharmaceuticals, agrochemicals, and material science.

2-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid is synthesized through a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The synthesis pathway involves the reaction of a suitable benzoyl chloride with a substituted pyrrolidine derivative, followed by hydrolysis to yield the final product. This compound's structure is particularly interesting due to the presence of both aromatic and cyclic amine functionalities, which contribute to its versatility in chemical transformations.

Recent research has focused on the biological activity of 2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid, particularly its potential as a precursor in drug development. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a promising candidate for further exploration in pharmacology. Additionally, its ability to form stable complexes with metal ions has led to investigations into its applications in coordination chemistry and catalysis.

In terms of applications, 2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid has been explored as a building block for constructing more complex molecules with enhanced bioavailability and efficacy. Its role in peptide synthesis and as an intermediate in organic synthesis has been well-documented. Furthermore, recent advancements in green chemistry have highlighted the potential of this compound in developing eco-friendly synthetic routes, reducing waste and improving efficiency.

The structural versatility of 2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid also makes it an attractive candidate for material science applications. Researchers have investigated its use in the development of novel polymers and coatings, leveraging its unique combination of aromatic stability and amine reactivity. These findings underscore the compound's potential beyond traditional pharmaceutical applications.

In conclusion, 2-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid (CAS No. 1708223-11-3) is a multifaceted compound with a wide range of potential applications. Its chemical properties, synthesis methods, and biological activity continue to be explored by scientists worldwide. As research progresses, this compound is expected to play an increasingly important role in advancing various fields of science and technology.